![molecular formula C11H9NO3 B1298242 4-Hydroxy-2-methylquinoline-8-carboxylic acid CAS No. 384364-07-2](/img/structure/B1298242.png)
4-Hydroxy-2-methylquinoline-8-carboxylic acid
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Overview
Description
“4-Hydroxy-2-methylquinoline-8-carboxylic acid” is a chemical compound with the molecular formula C11H9NO3 . It is a type of quinoline, a class of compounds that have been found to have versatile applications in the fields of industrial and synthetic organic chemistry .
Synthesis Analysis
Quinolines can be synthesized using various protocols reported in the literature. Some well-known classical synthesis protocols include Gould–Jacob, Friedländer, Pfitzinger, Skraup, Doebner von Miller, and Conrad Limpach . Transition metal-catalyzed reactions, metal-free ionic liquid-mediated reactions, ultrasound irradiation reactions, and green reaction protocols are also useful for the construction and functionalization of this compound .
Molecular Structure Analysis
The molecular structure of “4-Hydroxy-2-methylquinoline-8-carboxylic acid” consists of a benzene ring fused with a pyridine moiety . The molecular weight of this compound is 203.194 Da .
Scientific Research Applications
Medicinal Chemistry
Quinoline and its derivatives, including “4-Hydroxy-2-methylquinoline-8-carboxylic acid”, are essential in several pharmacologically active heterocyclic compounds due to their various applications in medicinal and industrial chemistry . They are considered a privileged structure in drug discovery programs because of their broad spectrum of bio-responses .
Antitubercular Agents
“4-Hydroxy-2-methylquinoline-8-carboxylic acid” can be used as an intermediate in the synthesis of 2-(quinolin-4-yloxy)acetamides, which are potent antitubercular agents .
Alzheimer’s Disease Treatment
This compound is also used in the synthesis of 2-arylethenylquinoline derivatives for the treatment of Alzheimer’s disease .
Antifungal Activity
All the synthesized 4-hydroxy-2-quinolone analogs, including “4-Hydroxy-2-methylquinoline-8-carboxylic acid”, were screened for their antifungal activity against a pathogenic fungus Aspergillus flavus .
Antibacterial Activity
These compounds also exhibit antibacterial activity against Gram-positive bacteria Staphylococcus aureus and Gram-negative bacteria Escherichia coli .
Synthetic Chemistry
“4-Hydroxy-2-methylquinoline-8-carboxylic acid” and “2-methyl-4-oxo-1,4-dihydroquinoline-8-carboxylic acid” are used in synthetic chemistry due to their roles in natural and synthetic chemistry .
Cyclization Reactions
“2-Methyl-4-oxo-1,4-dihydroquinoline-8-carboxylic acid” was obtained as a single product in an experiment on the cyclization modes of a glycine-derived enamino amide .
X-ray Diffraction Studies
X-ray diffraction studies revealed no hydrogen bonds in the crystals of the compounds obtained, including “2-methyl-4-oxo-1,4-dihydroquinoline-8-carboxylic acid”. According to spectral data, hydrogen bonding is possible in concentrated solutions of 8-substituted methyl 4-oxo-1,4-dihydroquinoline-2-carboxylic acid .
Future Directions
Quinoline has become an essential heterocyclic compound due to its versatile applications in the fields of industrial and synthetic organic chemistry . It plays a major role in the field of medicinal chemistry, and there are plenty of articles reporting syntheses of the main scaffold and its functionalization for biological and pharmaceutical activities . Therefore, future research could focus on exploring the potential applications of “4-Hydroxy-2-methylquinoline-8-carboxylic acid” in these areas.
Mechanism of Action
Target of Action
4-Hydroxy-2-methylquinoline-8-carboxylic acid, also known as 2-methyl-4-oxo-1,4-dihydroquinoline-8-carboxylic acid, is a derivative of quinoline . Quinoline and its derivatives have been found to have diverse biological and pharmaceutical activities . .
Mode of Action
Quinoline derivatives are known to interact with various biological targets, leading to changes in cellular processes .
Biochemical Pathways
Quinoline derivatives are known to influence a variety of biochemical pathways .
Result of Action
Some quinoline derivatives have been found to exhibit antimicrobial activity .
properties
IUPAC Name |
2-methyl-4-oxo-1H-quinoline-8-carboxylic acid |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H9NO3/c1-6-5-9(13)7-3-2-4-8(11(14)15)10(7)12-6/h2-5H,1H3,(H,12,13)(H,14,15) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XLMDCSSVRUUIGW-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=O)C2=C(N1)C(=CC=C2)C(=O)O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H9NO3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70358621 |
Source
|
Record name | 4-Hydroxy-2-methylquinoline-8-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70358621 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
203.19 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-Hydroxy-2-methylquinoline-8-carboxylic acid | |
CAS RN |
384364-07-2 |
Source
|
Record name | 4-Hydroxy-2-methylquinoline-8-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70358621 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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